Cas no 2679836-77-0 (tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate
• CAS No: 2679836-77-0
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5854592
• PubChem ID: 165913434
• Update Time: 2025-11-01

tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2679836-77-0
• tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate
• EN300-28285942

• Inchi： 1S/C14H20N2O4/c1-5-12(15-13(17)20-14(2,3)4)10-7-6-8-11(9-10)16(18)19/h6-9,12H,5H2,1-4H3,(H,15,17)/t12-/m0/s1
• InChI Key： WSFPQORBRADCEU-LBPRGKRZSA-N
• SMILES： O(C(N[C@H](C1C=CC=C(C=1)[N+](=O)[O-])CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate

Professional Introduction to Tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate (CAS No. 2679836-77-0)

Tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2679836-77-0, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, particularly its chiral center and the presence of a nitrophenyl group, make it a subject of intense study and potential therapeutic development.

The< strong>tert-butyl group attached to the carbamate moiety contributes to the compound's stability and reactivity, while the< strong>(1S)-1-(3-nitrophenyl)propyl side chain introduces a region of high electronic density due to the nitro group. This combination of structural elements suggests that the compound may exhibit a range of biological activities, making it a promising candidate for further investigation in drug discovery and molecular recognition.

In recent years, there has been growing interest in the development of novel carbamates as pharmacological agents. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and as active ingredients in various therapeutic applications. The< strong>nitrophenyl moiety, in particular, has been extensively studied for its potential role in modulating biological pathways. For instance, nitroaromatic compounds have shown promise in treating neurological disorders, inflammation, and even certain types of cancer by interacting with specific enzymes and receptors.

The stereochemistry of< strong>Tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate is another critical aspect that warrants detailed examination. The (1S) configuration indicates a specific spatial arrangement of atoms around the chiral center, which can significantly influence the compound's biological activity. In drug design, chirality is a crucial factor, as enantiomers (molecules that are mirror images of each other) can exhibit vastly different pharmacological properties. Therefore, understanding and controlling the stereochemistry of this compound is essential for optimizing its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex carbamates like< strong>Tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis and catalytic transformations have been particularly useful in constructing chiral molecules with high enantiomeric purity. The development of novel synthetic routes not only facilitates research but also opens up new possibilities for industrial applications.

The potential applications of< strong>Tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate extend beyond pharmaceuticals. In material science, carbamates are used as crosslinking agents in polymers and coatings due to their reactivity with hydroxyl groups. Additionally, they serve as key intermediates in the synthesis of specialty chemicals used in dyes, adhesives, and other industrial products. The versatility of this compound underscores its importance in both academic research and industrial chemistry.

In conclusion, Tert-butyl N-[(1S)-1-(3-nitrophenyl)propyl]carbamate (CAS No. 2679836-77-0) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features, including the tert-butyl group, (1S)-configuration chiral center, and nitrophenyl moiety, make it an intriguing subject for further study. As research continues to uncover new applications and synthetic methods for carbamates, compounds like this one are likely to play an increasingly important role in advancing both medicinal chemistry and material science.